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CAS No.: 4185-55-1
Cat. No.: B1276244

Get Quote

An In-depth Technical Guide to 1-Bromo-2-nitronaphthalene: Properties, Synthesis, and

Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2-nitronaphthalene is a key bifunctional aromatic compound that serves as a
versatile intermediate in organic synthesis and medicinal chemistry. Its naphthalene core, a
privileged scaffold in numerous pharmaceuticals, is strategically functionalized with a nitro
group and a bromine atom, offering orthogonal chemical reactivity.[1] The nitro moiety can be
readily transformed into an amino group, a common pharmacophore, or utilized for its electron-
withdrawing properties.[2] The bromine atom provides a reactive handle for a variety of cross-
coupling reactions, enabling the construction of complex molecular architectures.[3] This guide
provides a comprehensive overview of 1-Bromo-2-nitronaphthalene, detailing its
physicochemical properties, a robust synthetic protocol with mechanistic insights, its strategic
applications in drug development, and essential safety guidelines.

Physicochemical and Spectroscopic Profile
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The fundamental properties of 1-Bromo-2-nitronaphthalene are critical for its application in
experimental design. Its molecular weight and physical characteristics dictate reaction
stoichiometry, solvent selection, and purification methods.

Table 1: Physicochemical Properties of 1-Bromo-2-nitronaphthalene

Property Value Source

Molecular Formula C10HeBrNO2 PubChem[4]

Molecular Weight 252.06 g/mol PubChem, ChemicalBook[4][5]
CAS Number 4185-55-1 PubChem, ChemicalBook[4][5]
Appearance Pale yellow solid (typical) N/A

Melting Point 98-99 °C ChemicalBook[5]

Boiling Point 338.1+£15.0 °C (Predicted) ChemicalBook][5]

Density 1.662+0.06 g/cm3 (Predicted) ChemicalBook][5]

IUPAC Name 1-bromo-2-nitronaphthalene PubCheml[4]

Spectroscopic Characterization Insights

e 1H NMR: The proton NMR spectrum is expected to show six distinct aromatic proton signals,
each integrating to one proton, in the characteristic downfield region (typically 7.5-8.5 ppm).
The coupling patterns (doublets, triplets, and doublet of doublets) would be complex due to
the fused ring system and would allow for unambiguous assignment of the substitution
pattern.

e 13C NMR: The carbon NMR spectrum will display ten signals corresponding to the ten carbon
atoms of the naphthalene core. The carbons directly attached to the electron-withdrawing
bromine and nitro groups (C1 and C2) would be significantly shifted.

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit strong characteristic absorption
bands for the nitro group (N-O asymmetric and symmetric stretching) at approximately 1520-
1560 cm~! and 1345-1385 cm™1, respectively. Aromatic C-H and C=C stretching vibrations
will also be present.
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e Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for
the molecular ion [M]* and [M+2]* due to the presence of the bromine atom (“°Br and 8!Br in
approximately a 1:1 ratio).

Synthesis and Mechanistic Rationale

The most common and logical approach to synthesizing 1-Bromo-2-nitronaphthalene is
through the electrophilic nitration of 1-bromonaphthalene. This pathway is governed by the
principles of electrophilic aromatic substitution on a deactivated, but directed, ring system.

Causality Behind the Experimental Choice

The bromine atom on the naphthalene ring is a deactivating group, yet it acts as an ortho-,
para- director for incoming electrophiles. When nitrating 1-bromonaphthalene, the electrophile
(NO2%) is directed to the C2 (ortho) and C4 (para) positions. This regioselectivity results in a
mixture of 1-bromo-2-nitronaphthalene and 1-bromo-4-nitronaphthalene, which must be
separated during purification. Careful control of reaction conditions, particularly temperature, is
crucial to prevent over-nitration and ensure a manageable product ratio.
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Caption: Synthetic workflow for 1-Bromo-2-nitronaphthalene.
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Detailed Experimental Protocol

Objective: To synthesize 1-Bromo-2-nitronaphthalene via nitration of 1-bromonaphthalene.
Materials:

e 1-bromonaphthalene

o Concentrated Sulfuric Acid (H2S0O4, 98%)

o Concentrated Nitric Acid (HNOs, 70%)

e Dichloromethane (DCM)

e Saturated Sodium Bicarbonate (NaHCOs) solution
e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa)

 Silica gel for column chromatography

o Hexane/Ethyl Acetate solvent system

Procedure:

o Preparation of Nitrating Mixture: In a flask submerged in an ice-salt bath (0 to -5 °C), slowly
add concentrated nitric acid dropwise to a stirred volume of concentrated sulfuric acid.
Maintain the temperature below 10 °C throughout the addition.

o Reaction Setup: Dissolve 1-bromonaphthalene in a minimal amount of a suitable solvent like
dichloromethane in a separate three-neck flask equipped with a stirrer, thermometer, and
dropping funnel. Cool this solution to 0 °C in an ice bath.

 Nitration: Add the pre-cooled nitrating mixture dropwise to the solution of 1-
bromonaphthalene. The rate of addition should be controlled to maintain the internal reaction
temperature between 0 and 5 °C.
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o Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0-5 °C for 1-2
hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, carefully pour the reaction mixture over a large
volume of crushed ice. A precipitate (the crude product mixture) should form.

o Extraction: Extract the product from the aqueous mixture with dichloromethane (3x).

» Neutralization and Drying: Combine the organic layers and wash sequentially with water,
saturated sodium bicarbonate solution (to neutralize residual acid), and brine. Dry the
organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced
pressure to yield the crude solid.

 Purification: Purify the crude mixture of isomers using column chromatography on silica gel,
eluting with a hexane/ethyl acetate gradient. The different polarities of the 2-nitro and 4-nitro
isomers will allow for their separation. Alternatively, fractional recrystallization may be
employed.

e Characterization: Confirm the identity and purity of the isolated 1-Bromo-2-
nitronaphthalene using NMR, IR, and melting point analysis.

A Versatile Scaffold in Medicinal Chemistry

The true value of 1-Bromo-2-nitronaphthalene lies in its capacity as a synthetic building
block, where its two functional groups can be manipulated independently to generate a library
of complex derivatives. The naphthalene core itself is a well-established feature in many FDA-
approved drugs.[1]
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Caption: Synthetic utility of 1-Bromo-2-nitronaphthalene.

e The Bromo Group as a Synthetic Handle: The C-Br bond is a prime site for transition metal-

catalyzed cross-coupling reactions. This allows for the precise and efficient formation of new

carbon-carbon (e.g., Suzuki, Heck, Sonogashira couplings) or carbon-heteroatom (e.g.,

Buchwald-Hartwig amination) bonds. This versatility enables researchers to append a vast

array of other molecular fragments, from simple alkyl chains to complex heterocyclic

systems, to the naphthalene core.[3]

e The Nitro Group as an Amino Precursor: The nitro group is readily reduced to a primary

amine (-NHz2) under various conditions (e.g., catalytic hydrogenation, or using metals like

iron, tin, or zinc in acidic media). The resulting 2-amino-1-bromonaphthalene is a valuable

intermediate itself. The amino group can then be used in amide bond formation, diazotization

reactions, or as a key pharmacophoric element. Furthermore, the inherent biological

activities of nitroaromatic compounds, including their potential as hypoxia-activated prodrugs

in cancer therapy, make this moiety interesting beyond its synthetic utility.[2][6]

Essential Laboratory Safety Protocols
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As with all nitrated aromatic and halogenated compounds, 1-Bromo-2-nitronaphthalene must
be handled with appropriate care. Information from related compounds suggests a clear safety
profile.[7][8][9]

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.qg., nitrile),
safety goggles or a face shield, and a lab coat.

o Handling: Handle the solid material exclusively in a certified chemical fume hood to avoid
inhalation of dust. Avoid contact with skin and eyes. Wash hands thoroughly after handling.

e Hazards: This compound is expected to be an irritant to the skin, eyes, and respiratory
system. It may be harmful if swallowed or inhaled.[7][8] Long-term exposure to related
nitroaromatic compounds may have adverse health effects.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
away from heat, sparks, or open flames. Store separately from strong oxidizing agents and
strong bases.[10]

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow it to enter the environment.

Conclusion

1-Bromo-2-nitronaphthalene is more than a simple chemical; it is a strategic tool for chemical
innovation. Its well-defined physicochemical properties, coupled with a straightforward, albeit
regiochemically nuanced, synthesis, make it an accessible starting material. Its true power is
realized in its bifunctional nature, providing two distinct and versatile reactive sites. For
researchers in drug discovery and materials science, 1-Bromo-2-nitronaphthalene represents
a gateway to novel molecular architectures with significant potential for biological activity and
advanced applications.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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